Cas no 1219925-86-6 (2-chloro-4-(isocyanatomethyl)-1-methoxybenzene)

• Product Name: 2-chloro-4-(isocyanatomethyl)-1-methoxybenzene
• CAS No: 1219925-86-6
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 5917241
• PubChem ID: 82282077
• Update Time: 2025-05-21

2-chloro-4-(isocyanatomethyl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(isocyanatomethyl)-1-methoxybenzene
• 1219925-86-6
• EN300-1967123

• Inchi： 1S/C9H8ClNO2/c1-13-9-3-2-7(4-8(9)10)5-11-6-12/h2-4H,5H2,1H3
• InChI Key： FREFPKVOKFSHSH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CN=C=O)=C1)OC

Computed Properties

• Exact Mass: 197.0243562g/mol
• Monoisotopic Mass: 197.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-chloro-4-(isocyanatomethyl)-1-methoxybenzene

2-Chloro-4-(Isocyanatomethyl)-1-Methoxybenzene: A Comprehensive Overview

2-Chloro-4-(Isocyanatomethyl)-1-Methoxybenzene, also known by its CAS number 1219925-86-6, is a versatile aromatic compound with significant applications in organic synthesis and materials science. This compound is characterized by its unique structure, which includes a chlorine atom at the 2-position, a methoxy group at the 1-position, and an isocyanatomethyl group at the 4-position of the benzene ring. The presence of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various industrial and research settings.

The synthesis of 2-chloro-4-(isocyanatomethyl)-1-methoxybenzene typically involves multi-step reactions, often starting from chlorobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the isocyanatomethyl group. These innovations have not only enhanced the scalability of production but also opened new avenues for exploring its applications in drug discovery and polymer chemistry.

In terms of chemical properties, 2-chloro-4-(isocyanatomethyl)-1-methoxybenzene exhibits strong electron-withdrawing effects due to the chlorine and methoxy groups. This makes it highly reactive in nucleophilic aromatic substitution reactions, a property that has been exploited in the development of novel pharmaceutical agents. Recent studies have demonstrated its utility as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including cancer and inflammation.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 78°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-phase reactions. Moreover, its stability under moderate thermal conditions makes it suitable for large-scale manufacturing processes.

2-Chloro-4-(isocyanatomethyl)-1-methoxybenzene has also found applications in materials science, particularly in the development of advanced polymers. The isocyanatomethyl group enables it to act as a building block for polyurethanes and other high-performance materials. Recent research has focused on optimizing its reactivity to achieve better control over polymer properties such as tensile strength and thermal stability.

In conclusion, CAS No. 1219925-86-6, or 2-chloro-4-(isocyanatomethyl)-1-methoxybenzene, stands out as a crucial intermediate in modern organic chemistry. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial production. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations across various fields is likely to grow even further.